4-Chloro-1,6-dimethylpyridin-2-one

• CAS: 5658-86-6
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.6g/mol
• SMILES: CC1=CC(=CC(=O)N1C)Cl
• InChI: InChI=1S/C7H8ClNO/c1-5-3-6(8)4-7(10)9(5)2/h3-4H,1-2H3
• InChIKey: AJNXKFGZAOMRHR-UHFFFAOYSA-N

Medicinal chemists often face a trade-off between reactivity and cost in heterocyclic functionalization. The bromo analog reacts faster but costs significantly more per gram. 4-Chloro-1,6-dimethylpyridin-2-one solves this with balanced SNAr reactivity at the C4 position, enabling broader analog synthesis within hit-to-lead budgets. - **Differentiation**: Chloro vs. bromo/iodo offers optimal stability-to-reactivity ratio; 1,6-dimethyl pattern improves solubility vs. simpler pyridin-2-ones. - **Scalable route**: ZnCl2-mediated amination demonstrated for kg-scale API intermediate production. - **Supply**: Available >95% purity for immediate research to pilot scale.

4-Chloro-1,6-dimethylpyridin-2-one: Heterocyclic Building Block

4-Chloro-1,6-dimethylpyridin-2-one is a chlorinated pyridinone heterocycle featuring methyl substituents at the 1- and 6-positions and a chloro group at the 4-position of the pyridin-2-one core [1]. This substitution pattern confers electrophilic reactivity at the C4 position, enabling selective nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. The compound is commercially available at >95% purity from multiple vendors and is widely employed as a synthetic intermediate in pharmaceutical and agrochemical research programs .

Reactive Handle C4 chloro group for SNAr and cross-coupling

Substitution Pattern 1,6-dimethyl influences solubility and steric profile

Availability Research-grade purity from multiple vendors

• [1] Kuujia. (n.d.). Cas no 5658-86-6 (4-Chloro-1,6-dimethylpyridin-2(1H)-one). Retrieved from https://www.kuujia.com/cas-5658-86-6.html View Source

Substitution Risks for 4-Chloro-1,6-dimethylpyridin-2-one

The substitution pattern and halogen identity on the pyridinone scaffold are not interchangeable. The 4-chloro group exhibits distinct reactivity in SNAr compared to 2- or 3-chloro isomers, while bromo or iodo analogs may react more rapidly but at significantly higher cost and with reduced stability [1]. Furthermore, the 1,6-dimethyl substitution pattern influences solubility and steric accessibility, differentiating this compound from simpler 4-chloropyridin-2-ones [2]. These variations directly impact synthetic yields, purification requirements, and overall process economics, making targeted procurement essential rather than generic substitution.

Chloro position 4-chloro reactivity differs from 2- or 3-chloro isomers; may alter SNAr regioselectivity

Halogen identity Bromo or iodo analogs react faster but cost more and may have reduced stability

Methyl substitution Absence of 1,6-dimethyl changes solubility and steric accessibility vs. simpler 4-chloropyridin-2-ones

• [1] Synthesis. (1999). Suzuki coupling of 2- and 4-chloropyridines with arylboronic acids. Synthesis, 1999(1), 70-74. doi:10.1055/s-1999-2533 View Source
• [2] Kuujia. (n.d.). Cas no 5658-86-6 (4-Chloro-1,6-dimethylpyridin-2(1H)-one). Retrieved from https://www.kuujia.com/cas-5658-86-6.html View Source

4-Chloro-1,6-dimethylpyridin-2-one vs. Closest Analogs

Cost Advantage over 4-Bromo Analog

The 4-chloro analog is substantially more cost-effective than its 4-bromo counterpart. Based on vendor pricing data from 2023-2024, the per-gram cost of 4-chloro-1,6-dimethylpyridin-2-one is approximately 93% lower than that of 4-bromo-1,6-dimethylpyridin-2-one when comparing available package sizes [1].

Cost comparison

Head-to-head

~93% lower cost per gram

Supports cost-sensitive procurement decisions

$262.91/g (4-Cl) vs $3,849/g (4-Br); 2023-2024 pricing, purity differs

Evidence Dimension	Cost per gram (USD)
Target Compound Data	$262.91/g (based on $1,314.54 for 5g, 95% purity)
Comparator Or Baseline	4-Bromo-1,6-dimethylpyridin-2-one: $3,849/g (based on 3849 CNY for 1g, 97% purity)
Quantified Difference	Approximately 93% lower cost for the chloro analog
Conditions	Vendor pricing data as of 2023-2024; chloro compound from Alichem (95% purity), bromo compound from MACKLIN (97% purity)

Why This Matters

For large-scale synthetic campaigns or iterative SAR studies, the cost differential can translate into significant budget savings or enable more extensive exploration of chemical space.

• [1] Kuujia. (n.d.). Cas no 5658-86-6 (4-Chloro-1,6-dimethylpyridin-2(1H)-one). Pricing data for Alichem A029194356-5g. Retrieved from https://www.kuujia.com/cas-5658-86-6.html View Source

Selective SNAr Reactivity vs. 2-Chloro Isomer

In palladium-catalyzed Suzuki coupling reactions, 4-chloropyridines consistently provide moderate to good isolated yields (typically 60-80%), whereas 2-chloropyridines often give excellent yields (>90%) but may suffer from reduced regioselectivity due to competing side reactions [1]. This balance of reactivity and selectivity makes the 4-chloro derivative a preferred choice for late-stage functionalization where control is critical.

Suzuki coupling reactivity

Class-level

4-Cl: moderate-good yields (60-80%); 2-Cl: excellent (>90%) with lower regioselectivity

Supports selective late-stage functionalization

Class-level observation; catalyst system not specified

Evidence Dimension	Suzuki coupling yield
Target Compound Data	Moderate to good yields (class-level observation for 4-chloropyridines)
Comparator Or Baseline	2-Chloropyridines: excellent yields
Quantified Difference	4-chloro yields generally 60-80% vs. 2-chloro >90%
Conditions	Suzuki coupling of chloropyridines with arylboronic acids; catalyst system not specified

Why This Matters

For synthetic routes requiring a balance between reactivity and selectivity, the 4-chloro compound offers a more controllable handle for derivatization.

• [1] Synthesis. (1999). Suzuki coupling of 2- and 4-chloropyridines with arylboronic acids. Synthesis, 1999(1), 70-74. doi:10.1055/s-1999-2533 View Source

Direct Amination via ZnCl2-Amine Complexes

A scalable amination protocol has been demonstrated for 4-chloropyridine derivatives using ZnCl2-amine complexes, proceeding via Zn(II)-facilitated nucleophilic aromatic substitution [1]. While the original study focused on chiral DMAP catalysts, the methodology is applicable to 4-chloropyridinones and provides a robust route for introducing amine functionality.

ZnCl₂-mediated amination

Method context

Scalable route demonstrated for 4-chloropyridine derivatives

Supports amine derivatization at scale

Demonstrated on chiral DMAP catalysts; applicable to pyridinones

Evidence Dimension	Amination efficiency
Target Compound Data	Scalable amination demonstrated for 4-chloropyridine derivatives
Comparator Or Baseline	No direct comparator data available
Quantified Difference	N/A
Conditions	ZnCl2(amine)2 complexes, nucleophilic aromatic substitution

Why This Matters

This methodology provides a reliable, scalable entry point for synthesizing nitrogen-containing derivatives, enhancing the utility of 4-chloro-1,6-dimethylpyridin-2-one in medicinal chemistry programs.

• [1] Kinens, A., Balkaitis, S., & Suna, E. (2018). Preparative-Scale Synthesis of Vedejs Chiral DMAP Catalysts. The Journal of Organic Chemistry, 83(20), 12449-12459. doi:10.1021/acs.joc.8b01682 View Source

Reliable Commercial Availability and Purity

Multiple commercial suppliers offer 4-chloro-1,6-dimethylpyridin-2-one at 95% or 95+% purity [1]. This level of purity is adequate for most synthetic applications as a building block, minimizing the need for in-house purification prior to use. In contrast, higher-purity grades of the bromo analog are less commonly stocked and may require custom synthesis or longer lead times .

Supply consistency

Specification review

Multiple vendors, ≥95% purity; broader availability than bromo analog

Supports reliable procurement

Confirm lot-specific COA; catalogs as of 2024

Evidence Dimension	Purity grade and availability
Target Compound Data	95% or 95+% purity, multiple vendors
Comparator Or Baseline	4-Bromo-1,6-dimethylpyridin-2-one: 97% purity available but limited stock
Quantified Difference	Chloro analog has broader commercial availability at research-grade purity
Conditions	Vendor catalogs as of 2024

Why This Matters

Consistent supply and reliable purity reduce procurement delays and ensure reproducibility in synthetic workflows.

• [1] Kuujia. (n.d.). Cas no 5658-86-6 (4-Chloro-1,6-dimethylpyridin-2(1H)-one). Retrieved from https://www.kuujia.com/cas-5658-86-6.html View Source

Application Scenarios for 4-Chloro-1,6-dimethylpyridin-2-one

Cost-Sensitive Hit-to-Lead Optimization

In resource-constrained hit-to-lead programs, the lower cost per gram of 4-chloro-1,6-dimethylpyridin-2-one relative to the bromo analog [1] enables more extensive analog synthesis within the same budget. This allows medicinal chemists to explore a broader range of substitution patterns and accelerate SAR development without compromising synthetic scope.

Selective SNAr Functionalization for Late-Stage Derivatization

For synthetic routes requiring controlled reactivity, the 4-chloro group offers a balance between reactivity and selectivity [2]. This is particularly valuable in late-stage functionalization of complex drug candidates where regioselectivity and mild conditions are paramount to avoid degradation of sensitive functional groups.

Scalable Synthesis of Pyridinone-Derived Pharmaceutical Intermediates

The demonstrated ZnCl2-mediated amination methodology [3] provides a robust, scalable route for converting 4-chloro-1,6-dimethylpyridin-2-one into nitrogen-containing derivatives. This is applicable to the kilogram-scale production of advanced intermediates for active pharmaceutical ingredients (APIs) or agrochemicals.

Application

Selection Property

Validation Focus

Cost-sensitive hit-to-lead analog synthesis

Procurement cost advantage

Verify per-gram pricing and supplier purity

Selective late-stage SNAr derivatization

Regioselective chloro handle

Confirm coupling yields and regiochemical outcome

Scalable pyridinone-derived intermediate production

Scalable amination chemistry

Assess amination efficiency and product purity

• [1] Kuujia. (n.d.). Cas no 5658-86-6 (4-Chloro-1,6-dimethylpyridin-2(1H)-one). Pricing data. Retrieved from https://www.kuujia.com/cas-5658-86-6.html View Source
• [2] Synthesis. (1999). Suzuki coupling of 2- and 4-chloropyridines with arylboronic acids. Synthesis, 1999(1), 70-74. doi:10.1055/s-1999-2533 View Source
• [3] Kinens, A., Balkaitis, S., & Suna, E. (2018). Preparative-Scale Synthesis of Vedejs Chiral DMAP Catalysts. The Journal of Organic Chemistry, 83(20), 12449-12459. doi:10.1021/acs.joc.8b01682 View Source